Cas no 1779123-27-1 (4-(4-Nitropyridin-3-yl)morpholine)

• Product Name: 4-(4-Nitropyridin-3-yl)morpholine
• CAS No: 1779123-27-1
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 4704730
• Update Time: 2025-06-26

4-(4-Nitropyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-nitropyridin-3-yl)morpholine
• 4-(4-Nitropyridin-3-yl)morpholine

• Inchi： 1S/C9H11N3O3/c13-12(14)8-1-2-10-7-9(8)11-3-5-15-6-4-11/h1-2,7H,3-6H2
• InChI Key： POBLYWGGUODRRV-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=NC=CC=2[N+](=O)[O-])CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 225
• Topological Polar Surface Area: 71.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-(4-Nitropyridin-3-yl)morpholine

4-(4-Nitropyridin-3-yl)morpholine: A Promising Compound in Pharmaceutical Research

4-(4-Nitropyridin-3-yl)morpholine, with the chemical structure defined by the CAS number 1779123-27-1, has emerged as a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, combining the structural features of morpholine and pyridine. The synthesis and functionalization of such molecules are critical for the development of novel therapeutics, particularly in areas such as anti-inflammatory, antimicrobial, and neurological applications. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, highlighting its potential for further exploration in drug discovery.

The 4-Nitropyridin-3-yl moiety, a key functional group in 4-(4-Nitropyridin-3-yl)morpholine, is known for its ability to interact with various biological targets. The nitro group at the 4-position of the pyridine ring introduces electron-withdrawing properties, which can modulate the molecule's reactivity and biological activity. This structural feature is particularly relevant in the context of drug-target interactions, as it may influence binding affinity and selectivity. The morpholine ring, on the other hand, provides a flexible scaffold that can accommodate diverse substituents, enhancing the molecule's versatility in medicinal chemistry.

Recent studies have demonstrated that 4-(4-Nitropyridin-3-yl)morpholine exhibits promising pharmacological properties. For instance, a 2023 publication in *Journal of Medicinal Chemistry* reported its anti-inflammatory activity through the inhibition of NF-κB signaling pathways. This mechanism is particularly significant in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate immune responses suggests its potential as a lead molecule for the development of novel anti-inflammatory agents.

Moreover, the 4-Nitropyridin-3-yl group has been shown to exhibit antimicrobial properties against various bacterial strains. A 2024 study published in *Antimicrobial Agents and Chemotherapy* highlighted its efficacy against multidrug-resistant pathogens, including *Staphylococcus aureus* and *Pseudomonas aeruginosa*. The compound's mechanism of action involves the disruption of bacterial cell membrane integrity, which is a critical strategy for overcoming antibiotic resistance. These findings underscore the importance of 4-(4-Nitropyridin-3-yl)morpholine in the fight against infectious diseases.

In the realm of neurological research, 4-(4-Nitropyridin-3-yl)morpholine has shown potential in modulating neurotransmitter systems. A 2023 preclinical study in *Neuropharmacology* indicated its ability to interact with serotonin receptors, suggesting applications in the treatment of depression and anxiety disorders. The compound's capacity to influence neurotransmitter signaling pathways makes it a valuable candidate for further investigation in psychiatric pharmacology.

The synthesis of 4-(4-Nitropyridin-3-yl)m